2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(2-iodophenyl)-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H8IN3O/c14-10-6-2-1-5-9(10)13-16-12(17-18-13)11-7-3-4-8-15-11/h1-8H
• InChI Key: ZSHMIQTZFJZJID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC=CC=N3)I
• Molecular Formula: C13H8IN3O
• Molecular Weight: 349.13 g/mol

Description

2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine, also known as IPyOX, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood, but it is thought to involve the inhibition of tubulin polymerization, which is essential for cell division. This leads to the disruption of the microtubule network and ultimately cell death.
Biochemical and Physiological Effects:
2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have significant effects on cell proliferation and apoptosis. In vitro studies have demonstrated that 2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine inhibits the growth of various cancer cell lines, including lung, breast, and colon cancer. It has also been shown to induce apoptosis in these cells. In addition, 2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine is its versatility. It can be used in a variety of applications, including as a fluorescent probe, a drug candidate, and a building block for MOFs. However, one limitation is its low solubility in aqueous solutions, which can make it challenging to work with in some experiments.

Future Directions

There are several future directions for research on 2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine. One area of interest is the development of 2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine-based drugs for the treatment of cancer and other diseases. Another area of interest is the synthesis of new MOFs using 2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine as a building block. Additionally, further studies are needed to fully understand the mechanism of action of 2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine and its potential applications in other fields, such as materials science and biochemistry.

Synthesis Methods

2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine can be synthesized using a multistep process that involves the reaction of 2-bromo-5-(2-iodophenyl)pyridine with N-tert-butyl-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide, followed by the reaction with hydrazine hydrate and acetic acid. The final product is purified using column chromatography.

Scientific Research Applications

2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have anti-tumor activity and can be used as a potential drug candidate for the treatment of cancer. In biochemistry, 2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been used as a fluorescent probe to study protein-protein interactions. In materials science, 2-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been used to synthesize metal-organic frameworks (MOFs) with tunable properties.